molecular formula C9H10BrN B6228883 3-bromo-2-cyclobutylpyridine CAS No. 1417518-98-9

3-bromo-2-cyclobutylpyridine

Cat. No. B6228883
CAS RN: 1417518-98-9
M. Wt: 212.1
InChI Key:
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Description

3-Bromo-2-cyclobutylpyridine (3-BCP) is an organobromine compound that is used in a variety of applications in the field of organic chemistry. It is used as a reagent in the synthesis of other compounds, as a catalyst in various reactions, and as a ligand in coordination chemistry. 3-BCP has also been studied for its potential applications in medicinal chemistry, with research focusing on its biochemical and physiological effects.

Scientific Research Applications

3-bromo-2-cyclobutylpyridine has been studied for its potential applications in medicinal chemistry. In particular, it has been investigated as a ligand for coordination chemistry and as a catalyst in various reactions. It has also been studied for its potential use as a reagent in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 3-bromo-2-cyclobutylpyridine is not yet fully understood. However, it is thought to act as a ligand in coordination chemistry, forming coordination complexes with metal ions. It is also thought to act as a catalyst in various reactions, helping to accelerate the reaction rate.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-2-cyclobutylpyridine are not yet fully understood. However, some studies have shown that it has the potential to act as an antioxidant and anti-inflammatory agent, as well as being able to inhibit the activity of certain enzymes. It also has the potential to act as a neuroprotective agent, as well as being able to modulate the activity of certain receptors.

Advantages and Limitations for Lab Experiments

The main advantages of using 3-bromo-2-cyclobutylpyridine in lab experiments are its low cost, availability, and ease of synthesis. It can also act as a ligand in coordination chemistry, and as a catalyst in various reactions. The main limitation of using 3-bromo-2-cyclobutylpyridine in lab experiments is its lack of selectivity, as it can react with a variety of compounds.

Future Directions

The potential future directions for 3-bromo-2-cyclobutylpyridine research include further investigation of its biochemical and physiological effects, as well as its potential applications in medicinal chemistry. It could also be studied for its potential use as a reagent in the synthesis of other compounds, and as a catalyst in various reactions. Additionally, it could be studied for its potential use as an antioxidant and anti-inflammatory agent, as well as its potential to modulate the activity of certain receptors. Furthermore, it could be studied for its potential to act as a neuroprotective agent, and its ability to inhibit the activity of certain enzymes. Finally, further research could be conducted to determine the mechanism of action of 3-bromo-2-cyclobutylpyridine and to develop more selective methods for its synthesis.

Synthesis Methods

3-bromo-2-cyclobutylpyridine can be synthesized from 2-cyclobutylpyridine, which is first brominated using phosphorus tribromide (PBr3) in acetic acid. This reaction produces a mixture of 2-bromo-3-cyclobutylpyridine and 3-bromo-2-cyclobutylpyridine, which can then be separated by column chromatography. Alternatively, 3-bromo-2-cyclobutylpyridine can be synthesized from 2-bromo-3-cyclobutylpyridine by reaction with sodium amide in liquid ammonia.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 3-bromo-2-cyclobutylpyridine can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-cyclobutylpyridine", "N-bromosuccinimide", "benzoyl peroxide", "acetic acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-cyclobutylpyridine is reacted with N-bromosuccinimide in the presence of benzoyl peroxide as a radical initiator and acetic acid as a solvent to yield 3-bromo-2-cyclobutylpyridine N-oxide.", "Step 2: The N-oxide is then reduced to the corresponding amine using sodium hydroxide in water.", "Step 3: The amine is then treated with N-bromosuccinimide in the presence of acetic acid and diethyl ether to yield the final product, 3-bromo-2-cyclobutylpyridine." ] }

CAS RN

1417518-98-9

Product Name

3-bromo-2-cyclobutylpyridine

Molecular Formula

C9H10BrN

Molecular Weight

212.1

Purity

95

Origin of Product

United States

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